benzo[b]thiophen-2-yl(4-(tetrahydro-2H-thiopyran-4-yl)-1,4-diazepan-1-yl)methanone
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Description
Benzo[b]thiophen-2-yl(4-(tetrahydro-2H-thiopyran-4-yl)-1,4-diazepan-1-yl)methanone is a useful research compound. Its molecular formula is C19H24N2OS2 and its molecular weight is 360.53. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Synthesis
Benzo[b]thiophen-2-yl-hydrazonoesters have been synthesized and investigated for their reactivity towards a variety of nitrogen nucleophiles, yielding derivatives such as pyrazole, isoxazole, pyrimidine, and others. These compounds have applications in heterocyclic chemistry for creating novel compounds with potential biological activities (Mohareb et al., 2004).
Polymer Solar Cells
Compounds related to benzo[b]thiophene, specifically in the context of polymer solar cells, have been shown to enhance the efficiency of these devices. The treatment of thieno[3,4-b]-thiophene/benzodithiophene solar cells with certain solvents can lead to significant improvements in their performance, demonstrating the material's importance in renewable energy technologies (Zhou et al., 2013).
Fluorescent Materials and Ligands
A Pd(II)-catalyzed coupling method has been developed for synthesizing 2-substituted benzo[b]thiophenes, which serve as key intermediates in producing materials with fluorescent properties and potential use as ligands for cannabinoid receptors. This highlights the compound's role in developing new materials for imaging and sensor technologies (Chen et al., 2017).
Crystal Structure Analysis
The synthesis and crystal structure analysis of bis(benzo[b]thiophen-2-yl)methane derivatives have been conducted, providing insight into the molecular configurations and intermolecular interactions of these compounds. Such studies are crucial for the design of pharmaceuticals and materials science applications (Katzsch et al., 2016).
Anticancer Agents
Research into novel pyrazoline derivatives incorporating benzo[b]thiophene has identified compounds with potent anticancer activity against the HepG-2 cell line. This illustrates the potential therapeutic applications of benzo[b]thiophene derivatives in oncology (Xu et al., 2017).
properties
IUPAC Name |
1-benzothiophen-2-yl-[4-(thian-4-yl)-1,4-diazepan-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2OS2/c22-19(18-14-15-4-1-2-5-17(15)24-18)21-9-3-8-20(10-11-21)16-6-12-23-13-7-16/h1-2,4-5,14,16H,3,6-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHAIZJWUXMJCTC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN(C1)C(=O)C2=CC3=CC=CC=C3S2)C4CCSCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.